Cas no 1783340-17-9 (Methyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate)

• Product Name: Methyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate
• CAS No: 1783340-17-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5984691
• PubChem ID: 84653475
• Update Time: 2025-10-28

Methyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1783340-17-9
• methyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate
• EN300-7462026
• bicyclo[4.1.0]heptane-7-carboxylic acid, 7-amino-, methyl ester, (1r,6s)-rel-
• Methyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-8(11)9(10)6-4-2-3-5-7(6)9/h6-7H,2-5,10H2,1H3
• InChI Key： KTEFJZZYUYPJMA-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C2CCCCC21)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate

Exploring Methyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate (CAS No. 1783340-17-9): A Versatile Building Block in Modern Chemistry

In the realm of synthetic chemistry, Methyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate (CAS No. 1783340-17-9) has emerged as a pivotal compound due to its unique bicyclic structure and functional groups. This molecule, often referred to as a bicyclo[4.1.0]heptane derivative, combines a strained ring system with an ester and an amine moiety, making it a valuable intermediate for pharmaceutical and material science applications. Its CAS number 1783340-17-9 is frequently searched in chemical databases, reflecting its growing importance in research and development.

The 7-aminobicyclo[4.1.0]heptane core is a hallmark of this compound, offering steric and electronic properties that are exploited in drug design. Researchers are particularly interested in its potential as a scaffold for bioactive molecules, given its ability to mimic natural product frameworks. Recent trends in AI-driven drug discovery have further amplified interest in such bicyclic systems, as they are often flagged by machine learning models for their "druggability" and synthetic accessibility.

From a synthetic perspective, the methyl carboxylate group in Methyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate provides a handle for further derivatization, enabling chemists to explore diverse reaction pathways. This aligns with the current focus on green chemistry and atom economy, where efficient transformations are paramount. Online forums and Q&A platforms like ResearchGate often feature questions about the optimal conditions for ester hydrolysis or amine protection strategies for this compound, highlighting its practical relevance.

The compound's bicyclo[4.1.0]heptane skeleton also intersects with the burgeoning field of strain-release chemistry, a hot topic in catalytic C–C bond activation. As sustainability becomes a central theme in chemical manufacturing, the ability of strained systems like this to undergo ring-opening polymerization or serve as ligands in transition metal catalysis is being actively investigated. Patent literature reveals a steady increase in applications ranging from biodegradable polymers to photoactive materials.

Analytical characterization of CAS 1783340-17-9 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, with many researchers sharing spectral data in open-access repositories. The compound's chiral center at the 7-position makes it a candidate for asymmetric synthesis studies, another area receiving significant attention in academic publications. Notably, its water solubility profile and logP value are frequently discussed in pharmacokinetics forums, underscoring its potential in medicinal chemistry.

In material science, the rigid bicyclo[4.1.0]heptane framework of this methyl ester derivative contributes to the development of high-performance polymers with enhanced thermal stability. The compound's role in creating molecular cages for gas storage applications has been explored in several recent studies, coinciding with the global push for carbon capture technologies. These interdisciplinary applications make it a recurring subject in grant proposals and technology white papers.

Quality control protocols for Methyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate emphasize the importance of HPLC purity analysis, with typical specifications exceeding 98% for research-grade material. The compound's stability under various storage conditions is another common query in chemical vendor FAQs, reflecting end-user concerns about long-term shelf life. Regulatory databases show that this substance is compliant with major REACH and FDA guidelines when used as an intermediate, adding to its commercial viability.

Future directions for this compound likely involve its integration into combinatorial chemistry libraries and DNA-encoded screening platforms, both critical tools in modern drug discovery. The rise of continuous flow chemistry may also open new avenues for its large-scale production, addressing current challenges in process intensification. As synthetic methodologies evolve, CAS 1783340-17-9 stands poised to play an increasingly significant role across multiple scientific disciplines.